Cas no 922553-53-5 (N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide)

• Product Name: N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide
• CAS No: 922553-53-5
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 5847371
• PubChem ID: 18571622
• Update Time: 2025-07-23

N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl]acetamide
• AKOS024635622
• N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}acetamide
• N-(4-(N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)sulfamoyl)phenyl)acetamide
• F2277-0102
• 922553-53-5
• N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide

• Inchi： 1S/C19H21N3O5S/c1-3-22-10-11-27-18-9-6-15(12-17(18)19(22)24)21-28(25,26)16-7-4-14(5-8-16)20-13(2)23/h4-9,12,21H,3,10-11H2,1-2H3,(H,20,23)
• InChI Key： RIAWWOSLDFIRNN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=CC=C3OCCN(CC)C(=O)C3=C2)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 403.12019195g/mol
• Monoisotopic Mass: 403.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Additional information on N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide

Comprehensive Analysis of N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide (CAS No. 922553-53-5)

N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide (CAS No. 922553-53-5) is a specialized organic compound with a unique molecular structure that combines a benzoxazepine core with an acetamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfamoyl and acetamide functional groups makes it a promising candidate for modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

Recent trends in scientific literature highlight a growing interest in benzoxazepine-derived compounds, as they exhibit diverse pharmacological activities. Researchers are particularly intrigued by the 4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl scaffold, which is known for its stability and bioavailability. The incorporation of a sulfamoylphenyl group further enhances the compound's potential for targeted interactions, making it a subject of study in the context of precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide represents a challenging yet rewarding target for organic synthesis. Its complex structure requires meticulous optimization of reaction conditions, including the choice of catalysts and solvents. The compound's CAS No. 922553-53-5 serves as a unique identifier in chemical databases, facilitating its tracking in global research efforts. This is particularly relevant in the era of big data and AI-driven drug discovery, where accurate chemical identifiers are crucial for machine learning algorithms.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize benzoxazepine derivatives like this compound. The demand for eco-friendly synthesis routes aligns with broader societal concerns about environmental impact. Additionally, the compound's potential applications in neuropharmacology and metabolic disorders have sparked interest among biotech startups and academic labs alike. Questions such as "How does N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide interact with cellular receptors?" or "What are the pharmacokinetic properties of CAS No. 922553-53-5?" are frequently searched in scientific databases, reflecting the compound's relevance in contemporary research.

The compound's structural features also make it a candidate for crystallography studies, as understanding its three-dimensional conformation could unlock new insights into its mechanism of action. With the rise of computational chemistry tools, researchers are increasingly using molecular docking simulations to predict how N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide might interact with biological targets. This interdisciplinary approach bridges the gap between theoretical and experimental science, addressing common queries like "What are the binding affinities of benzoxazepine derivatives?"

In summary, N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide (CAS No. 922553-53-5) is a multifaceted compound with significant potential in modern chemistry and pharmacology. Its unique structure, combined with emerging research trends, positions it as a valuable subject for further investigation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug design, sustainable synthesis, and biomolecular interactions.